Cas no 16585-40-3 (thiazole-2,5-d2)
thiazole-2,5-d2 structure
Product Name:thiazole-2,5-d2
CAS No:16585-40-3
MF:C3H3NS
MW:87.139942407608
CID:6821247
PubChem ID:150252573
Update Time:2025-03-06
thiazole-2,5-d2 Chemical and Physical Properties
Names and Identifiers
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- CS-22186
- 16585-40-3
- thiazole-2,5-d2
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- Inchi： 1S/C3H3NS/c1-2-5-3-4-1/h1-3H/i2D,3D
- InChI Key： FZWLAAWBMGSTSO-PBNXXWCMSA-N
- SMILES： S1C([2H])=NC=C1[2H]
Computed Properties
- Exact Mass: 87.01117377Da
- Monoisotopic Mass: 87.01117377Da
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 30.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 41.1Ų
thiazole-2,5-d2 Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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